Cas no 140840-98-8 (2H-1-Benzopyran-2-one, 3,4-dihydro-8-methyl-)

• Product Name: 2H-1-Benzopyran-2-one, 3,4-dihydro-8-methyl-
• CAS No: 140840-98-8
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• CID: 1297210
• PubChem ID: 23513095
• Update Time: 2025-04-20

2H-1-Benzopyran-2-one, 3,4-dihydro-8-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 3,4-dihydro-8-methyl-
• 8-methyl-3,4-dihydrocoumarin
• SY346771
• 8-Methylhydrocoumarin
• 140840-98-8
• 8-Methyl dihydrocoumarin
• 8-methyl-2-chromanone
• DB-360043
• DB-360049
• SCHEMBL834241
• 8-methyl-chroman-2-one
• 8-Methylchroman-2-one
• MFCD10000591

• Inchi： 1S/C10H10O2/c1-7-3-2-4-8-5-6-9(11)12-10(7)8/h2-4H,5-6H2,1H3
• InChI Key： WQHAWQJLMGDBOS-UHFFFAOYSA-N
• SMILES： O1C(CCC2C=CC=C(C)C1=2)=O

Computed Properties

• Exact Mass: 162.0681
• Monoisotopic Mass: 162.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 2

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 3,4-dihydrocoumarins 3,4-dihydrocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 3,4-dihydrocoumarins